1-HEXYL-4-(4-ISOTHIOCYANATOPHENYL)-BICYC LO(2.2.2)OCTANE, 98
1-HEXYL-4-(4-ISOTHIOCYANATOPHENYL)-BICYC LO(2.2.2)OCTANE, 98
Brand Name:
Vulcanchem
CAS No.:
121219-38-3
VCID:
VC0049031
InChI:
InChI=1S/C21H29NS/c1-2-3-4-5-10-20-11-14-21(15-12-20,16-13-20)18-6-8-19(9-7-18)22-17-23/h6-9H,2-5,10-16H2,1H3
SMILES:
CCCCCCC12CCC(CC1)(CC2)C3=CC=C(C=C3)N=C=S
Molecular Formula:
C21H29NS
Molecular Weight:
327.5 g/mol
1-HEXYL-4-(4-ISOTHIOCYANATOPHENYL)-BICYC LO(2.2.2)OCTANE, 98
CAS No.: 121219-38-3
Main Products
VCID: VC0049031
Molecular Formula: C21H29NS
Molecular Weight: 327.5 g/mol
| CAS No. | 121219-38-3 |
|---|---|
| Product Name | 1-HEXYL-4-(4-ISOTHIOCYANATOPHENYL)-BICYC LO(2.2.2)OCTANE, 98 |
| Molecular Formula | C21H29NS |
| Molecular Weight | 327.5 g/mol |
| IUPAC Name | 1-hexyl-4-(4-isothiocyanatophenyl)bicyclo[2.2.2]octane |
| Standard InChI | InChI=1S/C21H29NS/c1-2-3-4-5-10-20-11-14-21(15-12-20,16-13-20)18-6-8-19(9-7-18)22-17-23/h6-9H,2-5,10-16H2,1H3 |
| Standard InChIKey | QFAIJDOQNIKXJY-UHFFFAOYSA-N |
| SMILES | CCCCCCC12CCC(CC1)(CC2)C3=CC=C(C=C3)N=C=S |
| Canonical SMILES | CCCCCCC12CCC(CC1)(CC2)C3=CC=C(C=C3)N=C=S |
| PubChem Compound | 3533590 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume